Cas no 39807-19-7 (2-tert-Butyl-4-(2,4-dichloro-5-hydroxyphenyl-Δ2-1,3,4-oxadiazolin-5-one)

• Product Name: 2-tert-Butyl-4-(2,4-dichloro-5-hydroxyphenyl-Δ2-1,3,4-oxadiazolin-5-one
• CAS No: 39807-19-7
• MF: C₁₂H₁₂Cl₂N₂O₃
• MW: 303.14128112793
• CID: 314913
• PubChem ID: 170247
• Update Time: 2025-07-10

2-tert-Butyl-4-(2,4-dichloro-5-hydroxyphenyl-Δ2-1,3,4-oxadiazolin-5-one Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazol-2(3H)-one,3-(2,4-dichloro-5-hydroxyphenyl)-5-(1,1-dimethylethyl)-
• OXADIAZON-HYDROXY
• Oxadiazon-hydroxy Solution
• 3-(2,4-dichloro-5-hydroxyphenyl)-5-(1,1-dimethylethyl)-1,3,4-oxadiazol-2(3H)-one
• 3-(2,4-dichloro-5-hydroxy-phenyl)-5-tert. butyl-1,3,4-oxadiazolin-2-one
• 5-tert-Butyl-3-(2,4-dichlor-5-hydroxyphenyl)-1,3,4-oxadiazolin-2-on
• Oxadiazon-hydroxy 10 microg/mL in Toluene
• 5-tert-Butyl-3-(2,4-dichloro-5-hydroxyphenyl)-1,3,4-oxadiazol-2(3H)-one
• YQENSQLEOLRRBD-UHFFFAOYSA-N
• 5-(tert-Butyl)-3-(2,4-dichloro-5-hydroxyphenyl)-1,3,4-oxadiazol-2(3H)-one
• NS00057742
• 5-tert-Butyl-3-(2,4-dichloro-5-hydroxyphenyl)-1,3,4-oxadiazol-2(3H)-one #
• 1,3,4-Oxadiazol-2(3H)-one, 3-(2,4-dichloro-5-hydroxyphenyl)-5-(1,1-dimethylethyl)-
• SCHEMBL11130699
• EINECS 254-638-1
• DTXSID10960368
• 5-t-butyl-3-(2,4-dichloro-5-hydroxy-phenyl)-3h-[1,3,4] oxadiazol-2-one
• 2-tert-Butyl-4-(2,4-dichloro-5-hydroxyphenyl]-delta2-1,3,4-oxadiazolin-5-one
• 5-tert-butyl-3-(2,4-dichloro-5-hydroxyphenyl)-1,3,4-oxadiazol-2-one
• 39807-19-7
• 2-tert-Butyl-4-(2,4-dichloro-5-hydroxyphenyl-Δ2-1,3,4-oxadiazolin-5-one

• Inchi： 1S/C12H12Cl2N2O3/c1-12(2,3)10-15-16(11(18)19-10)8-5-9(17)7(14)4-6(8)13/h4-5,17H,1-3H3
• InChI Key： YQENSQLEOLRRBD-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1N1C(=O)OC(C(C)(C)C)=N1)O)Cl

Computed Properties

• Exact Mass: 302.02200
• Monoisotopic Mass: 302.022498
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 62.1

Experimental Properties

• Density: 1.46
• Boiling Point: 398.6°Cat760mmHg
• Flash Point: 194.9°C
• Refractive Index: 1.613
• PSA: 68.26000
• LogP: 3.13540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-tert-Butyl-4-(2,4-dichloro-5-hydroxyphenyl-Δ2-1,3,4-oxadiazolin-5-one

Professional Introduction to Compound with CAS No. 39807-19-7 and Product Name: 2-tert-Butyl-4-(2,4-dichloro-5-hydroxyphenyl-Δ2-1,3,4-oxadiazolin-5-one)

The compound with the CAS number 39807-19-7 and the product name 2-tert-butyl-4-(2,4-dichloro-5-hydroxyphenyl-Δ2-1,3,4-oxadiazolin-5-one) represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of multiple functional groups, including hydroxyl, chloro, and oxadiazole moieties, makes this molecule a promising candidate for further exploration in drug discovery and material science.

In recent years, there has been a growing interest in designing molecules that incorporate oxadiazole rings due to their stability and reactivity. The oxadiazole moiety in 2-tert-butyl-4-(2,4-dichloro-5-hydroxyphenyl-Δ2-1,3,4-oxadiazolin-5-one) contributes to its potential as an intermediate in the synthesis of various pharmacologically active compounds. The compound's structure also includes a phenolic hydroxyl group and chloro substituents, which can participate in hydrogen bonding and halogen interactions, respectively. These features make it an intriguing subject for studying its interactions with biological targets.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The combination of a tert-butyl group and a hydroxyl group on the aromatic ring suggests that it may exhibit both lipophilic and hydrophilic properties, which could be advantageous for drug delivery systems. Additionally, the presence of dichloro substituents could enhance its binding affinity to certain enzymes or receptors. These characteristics have prompted researchers to investigate its potential as a lead compound in medicinal chemistry.

Recent studies have shown that derivatives of oxadiazole have demonstrated efficacy in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The specific arrangement of functional groups in 2-tert-butyl-4-(2,4-dichloro-5-hydroxyphenyl-Δ2-1,3,4-oxadiazolin-5-one) positions it as a valuable scaffold for further chemical modifications. Researchers are exploring ways to optimize its structure to improve its pharmacokinetic properties while maintaining or enhancing its biological activity.

The synthesis of this compound involves multiple steps that require careful control of reaction conditions to ensure high yield and purity. The introduction of the oxadiazole ring is particularly critical and often requires specialized methodologies to achieve the desired regioselectivity. Advances in synthetic chemistry have enabled the efficient preparation of complex molecules like this one, making it more feasible to conduct extensive biological evaluations.

In terms of biological activity, preliminary studies suggest that 2-tert-butyl-4-(2,4-dichloro-5-hydroxyphenyl-Δ2-1,3,4-oxadiazolin-5-one) may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. The hydroxyl group could interact with active sites on enzymes such as COX or LOX, while the chloro substituents might enhance binding through halogen bonds. These interactions could lead to reduced inflammation without the side effects associated with some current anti-inflammatory drugs.

The compound's potential as an antimicrobial agent is also under investigation. The structural features that contribute to its biological activity against enzymes may similarly interact with bacterial or fungal targets. This dual functionality makes it an attractive candidate for developing broad-spectrum antimicrobial therapies. Additionally, its stability under various conditions could make it suitable for formulation into topical or systemic medications.

From a material science perspective, 2-tert-butyl-4-(2,4-dichloro-5-hydroxyphenyl-Δ2-1,3,4-oxadiazolinone)-derived materials have shown promise in applications such as organic electronics and catalysis. The oxadiazole ring's electronic properties can be tuned by modifying substituents on the aromatic ring or by incorporating additional functional groups. This flexibility allows researchers to design materials with specific optoelectronic characteristics or catalytic activities.

The development of new synthetic methods for this class of compounds has been facilitated by advances in computational chemistry and automation technologies. These tools enable researchers to predict reaction outcomes more accurately and optimize synthetic routes efficiently. As a result, compounds like 39807969 are being synthesized at an unprecedented pace.

In conclusion,39807969 represents a significant advancement in chemical research with potential applications across multiple fields. Its unique structural features make it a valuable scaffold for drug discovery and material science applications. Continued research into its biological activity and synthetic modifications will likely uncover new opportunities for therapeutic intervention and technological innovation.